Cas no 612-69-1 (3,3',5,5'-tetramethoxy[1,1'-biphenyl]-4,4'-diol)

• Product Name: 3,3',5,5'-tetramethoxy[1,1'-biphenyl]-4,4'-diol
• CAS No: 612-69-1
• MF: C₁₆H₁₈O₆
• MW: 306.310525417328
• CID: 864175
• PubChem ID: 256604
• Update Time: 2025-04-19

3,3',5,5'-tetramethoxy[1,1'-biphenyl]-4,4'-diol Chemical and Physical Properties

Names and Identifiers

• 3,3',5,5'-tetramethoxy[1,1'-biphenyl]-4,4'-diol
• 1,1'-Biphenyl, 3,3',5,5'-tetramethoxy-4,4'-dihydroxy
• 4-(4-hydroxy-3,5-dimethoxyphenyl)-2,6-dimethoxyphenol

• Inchi： 1S/C16H18O6/c1-19-11-5-9(6-12(20-2)15(11)17)10-7-13(21-3)16(18)14(8-10)22-4/h5-8,17-18H,1-4H3
• InChI Key： NRTOUGPMXLJETQ-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)C1C=C(C(=C(C=1)OC)O)OC)OC)O

Computed Properties

• Exact Mass: 306.11034
• Monoisotopic Mass: 306.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 77.4Ų

Experimental Properties

• Density: 1.237
• Boiling Point: 427.8°C at 760 mmHg
• Flash Point: 212.5°C
• Refractive Index: 1.57
• PSA: 77.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenols